Cas no 913247-58-2 ([4-({2-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methyl-2-oxoethyl}thio)phenyl]amine)

• Product Name: [4-({2-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methyl-2-oxoethyl}thio)phenyl]amine
• CAS No: 913247-58-2
• MF: C₁₉H₂₂FN₃OS
• MW: 359.460886478424
• CID: 1074116
• PubChem ID: 20407567
• Update Time: 2025-04-20

[4-({2-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methyl-2-oxoethyl}thio)phenyl]amine Chemical and Physical Properties

Names and Identifiers

• [4-({2-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methyl-2-oxoethyl}thio)phenyl]amine
• 2-(4-aminophenyl)sulfanyl-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one
• 2-((4-Aminophenyl)thio)-1-(4-(2-fluorophenyl)piperazin-1-yl)propan-1-one
• AKOS003760191
• 913247-58-2
• STK504798
• 2-[(4-aminophenyl)sulfanyl]-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one

• MDL： MFCD09561931
• Inchi： 1S/C19H22FN3OS/c1-14(25-16-8-6-15(21)7-9-16)19(24)23-12-10-22(11-13-23)18-5-3-2-4-17(18)20/h2-9,14H,10-13,21H2,1H3
• InChI Key： ZBLSOFNGDJVPQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)C(C)C(N1CCN(C2C=CC=CC=2F)CC1)=O

Computed Properties

• Exact Mass: 359.14676167g/mol
• Monoisotopic Mass: 359.14676167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų